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Introduction

Nitrate contamination in water sources is a significant environmental and health concern,
primarily arising from agricultural runoff, industrial effluents, and wastewater discharges.
Elevated nitrate levels in drinking water can lead to serious health issues, such as
methemoglobinemia. Bimetallic iron-nickel (Fe-Ni) nanoparticles have emerged as a promising
technology for the efficient removal of nitrates from water. The addition of a secondary metal
like nickel to nano zero-valent iron (nZVI) enhances its catalytic reactivity and stability, leading
to faster and more effective nitrate reduction.[1][2][3]

These application notes provide a comprehensive overview of the use of Fe-Ni bimetallic
nanoparticles for nitrate remediation, including detailed experimental protocols for their
synthesis and application, as well as a summary of key performance data from various studies.

Data Presentation

The following tables summarize the quantitative data on the performance of Fe-Ni bimetallic
nanoparticles in nitrate removal under various experimental conditions.

Table 1: Effect of Fe-Ni Nanoparticle Dosage on Nitrate Removal Efficiency
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) Initial Nitrate ] ] Nitrate
FelNi Dosage ) Reaction Time
Concentration ] Removal Reference
(g/L) (min) .
(mglL) Efficiency (%)
0.05 300 15 Not specified [11[4]
0.1 300 15 Not specified [1][4]
0.2 300 15 >09.8 [1114115]
0.3 300 15 >09.8 [1][4]
0.4 300 15 >09.8 [1][4]
4 (supported on -
] 20 Not specified >93 [6]
biochar)
Table 2: Influence of pH on Nitrate Removal
Nanoparticl Initial Nitrate
. Nitrate Reaction Removal

Initial pH ] . ) . o Reference

Concentrati Concentrati  Time (min) Efficiency

on (g/L) on (mgl/L) (%)
3 (buffered) >0.2 300 1 Complete [1114]
3 (initial,

20.2 300 15 >09.8 [11[4]
unbuffered)
5 (initial,

>0.2 300 15 >09.8 [11[4]
unbuffered)
6.5 (near- - - High

Not specified 354 Not specified ) [2]
neutral) reduction rate
10 (initial,

>0.2 300 15 >09.8 [11[4]
unbuffered)
Unbuffered >0.2 300 15 >99.8 [1][4]

Table 3: Reaction Kinetics and Influence of Temperature
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Nanoparticl Initial Reaction

Temperatur e Nitrate Time for Kinetic
. . Reference

e (K) Concentrati Concentrati Complete Model

on (g/L) on (mgl/L) Removal

>0.2 (at ] Pseudo-first-
303 o 300 1 min [1][4][6]

acidic pH) order

Experimental Protocols
Protocol 1: Synthesis of Fe-Ni Bimetallic Nanoparticles

This protocol describes the synthesis of Fe-Ni bimetallic nanopatrticles via the sodium
borohydride reduction method.[1][4]

Materials:

Ferric chloride hexahydrate (FeCls-6H20) or another iron salt
» Nickel nitrate (Ni(NOs)2) or another nickel salt[7]

e Sodium borohydride (NaBHa)

e Sodium oleate (as a surfactant)

o Ethanol

e Deionized water

¢ Nitrogen gas

e Magnetic stirrer

o Beakers and other standard laboratory glassware
Procedure:

e Prepare a 0.1 M solution of the iron salt in deionized water.
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e Prepare a 0.5% solution of sodium oleate in deionized water.

» In a beaker, mix the iron salt solution with the sodium oleate solution under constant stirring
(e.g., 500 rpm) on a magnetic stirrer.

o After 15 minutes of mixing, add the desired amount of the nickel salt solution to the mixture.
The amount of nickel added is typically a small percentage of the iron content (e.g., 5%).[1]

e Prepare a 0.3 M solution of sodium borohydride.

o While continuously stirring the iron-nickel mixture, add the sodium borohydride solution
dropwise. This step should be carried out in an oxygen-free atmosphere, for example, by
purging the reaction vessel with nitrogen gas.[1]

e The formation of black particles indicates the synthesis of the Fe-Ni bimetallic nanoparticles.

o Continue stirring for an additional 10 minutes after the complete addition of the sodium
borohydride solution to ensure the reaction is complete.[1]

o Separate the synthesized nanopatrticles from the solution, for instance, by centrifugation.

o Wash the nanoparticles with distilled water and then with ethanol to remove any unreacted
reagents and byproducts.[7]

o Dry the nanopatrticles for further use.

Protocol 2: Nitrate Removal from Water

This protocol outlines the procedure for conducting batch experiments to evaluate the nitrate
removal efficiency of the synthesized Fe-Ni bimetallic nanoparticles.[1][4]

Materials:
» Synthesized Fe-Ni bimetallic nanoparticles
e Potassium nitrate (KNOs) or sodium nitrate (NaNO3)

e Deionized water
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Mechanical shaker or stirrer

pH meter

Syringes and filters (e.g., 0.45 um)

lon chromatograph or a UV-Vis spectrophotometer for nitrate analysis

Procedure:

e Prepare a stock solution of nitrate of a known concentration (e.g., 1000 mg/L) by dissolving a
precise amount of KNOs or NaNO:s in deionized water.

o Prepare the desired initial concentration of the nitrate solution for the experiment (e.g., 300
mg/L) by diluting the stock solution.[1][4]

o Adjust the initial pH of the nitrate solution to the desired value using dilute acid (e.g., HCI) or
base (e.g., NaOH).

e Add a specific dosage of the Fe-Ni bimetallic nanopatrticles (e.g., 0.2 g/L) to a known volume
of the nitrate solution in a reaction vessel.[1][4]

o Immediately start agitating the mixture using a mechanical shaker or stirrer at a constant
speed to ensure the nanoparticles remain suspended.

o At predetermined time intervals (e.g., 0, 5, 10, 15, 30, 60 minutes), withdraw samples from
the reaction vessel.

e Immediately filter the collected samples to remove the nanopatrticles.

e Analyze the filtrate for the remaining nitrate concentration using a suitable analytical method.
lon chromatography is a common and accurate method.[8] Alternatively, UV-Vis
spectrophotometry can be used.

» Calculate the nitrate removal efficiency at each time point using the following formula:
Removal Efficiency (%) = [(Co - Ct) / Co] x 100 Where:

o Cois the initial nitrate concentration.
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o Ct is the nitrate concentration at time t.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for nitrate removal using Fe-Ni nanopatrticles.
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Proposed Mechanism of Nitrate Reduction
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Caption: Proposed mechanism of nitrate reduction by Fe-Ni nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Nitrate Removal from
Water Using Fe-Ni Bimetallic Nanoparticles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15419279#use-of-fe-ni-bimetallic-nanoparticles-for-
nitrate-removal-from-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b15419279#use-of-fe-ni-bimetallic-nanoparticles-for-nitrate-removal-from-water
https://www.benchchem.com/product/b15419279#use-of-fe-ni-bimetallic-nanoparticles-for-nitrate-removal-from-water
https://www.benchchem.com/product/b15419279#use-of-fe-ni-bimetallic-nanoparticles-for-nitrate-removal-from-water
https://www.benchchem.com/product/b15419279#use-of-fe-ni-bimetallic-nanoparticles-for-nitrate-removal-from-water
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15419279?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15419279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

